3-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(4-fluoro-3-nitrophenyl)benzamide

• IUPAC Name: 3-[(4-chloropyrazol-1-yl)methyl]-N-(4-fluoro-3-nitrophenyl)benzamide
• InChI: InChI=1S/C17H12ClFN4O3/c18-13-8-20-22(10-13)9-11-2-1-3-12(6-11)17(24)21-14-4-5-15(19)16(7-14)23(25)26/h1-8,10H,9H2,(H,21,24)
• InChI Key: SNRFXQHULPRCKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-])CN3C=C(C=N3)Cl
• Molecular Formula: C17H12ClFN4O3
• Molecular Weight: 374.8 g/mol

Description

3-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(4-fluoro-3-nitrophenyl)benzamide is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(4-fluoro-3-nitrophenyl)benzamide typically involves multi-step organic reactions. The process begins with the preparation of the 4-chloro-1H-pyrazole intermediate, which is then reacted with benzyl halides under basic conditions to form the pyrazolylmethyl derivative. This intermediate is subsequently coupled with 4-fluoro-3-nitrobenzoic acid using coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to yield the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of green chemistry principles to reduce the use of hazardous reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

3-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(4-fluoro-3-nitrophenyl)benzamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under catalytic hydrogenation conditions.

Reduction: The compound can be reduced using reagents like lithium aluminum hydride (LiAlH4) to form corresponding amines.

Substitution: The chloro group on the pyrazole ring can be substituted with nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Catalytic hydrogenation using palladium on carbon (Pd/C) in the presence of hydrogen gas.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydride (NaH).

Major Products Formed

Oxidation: Formation of the corresponding amine derivative.

Reduction: Formation of the reduced amine product.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

3-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(4-fluoro-3-nitrophenyl)benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a bioactive molecule with antimicrobial or anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for targeting specific enzymes or receptors.

Mechanism of Action

The mechanism of action of 3-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(4-fluoro-3-nitrophenyl)benzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity or altering their function. The exact pathways and targets would depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 3-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(4-fluorophenyl)benzamide
• 3-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(3-nitrophenyl)benzamide
• 3-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(4-fluoro-3-methylphenyl)benzamide

Uniqueness

The uniqueness of 3-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(4-fluoro-3-nitrophenyl)benzamide lies in its specific substitution pattern, which can confer distinct chemical and biological properties. The presence of both a nitro group and a fluoro group on the phenyl ring can influence the compound’s reactivity and its interaction with biological targets, making it a valuable compound for further research and development.